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Compound of Interest

Compound Name:
N-(4-Dimethylamino-3,5-

dinitrophenyl)maleimide

CAS No.: 3475-74-9

Cat. No.: B029209

Get Quote

Executive Summary & Core Principle
DDPM (N-(4-(7-diethylamino-4-methylcoumarin-3-yl)phenyl)maleimide)—often functionally

synonymous with CPM in literature—is a high-performance fluorogenic probe designed for the

site-specific labeling of cysteine residues in proteins.[1]

Unlike conventional "always-on" fluorophores (e.g., Fluorescein-5-maleimide), DDPM is

fluorogenic: it is virtually non-fluorescent in aqueous solution but exhibits a dramatic increase in

fluorescence intensity (quantum yield) upon forming a thioether bond with a sulfhydryl group.[1]

This property allows for "wash-free" qualitative detection and high-sensitivity structural analysis,

making it a gold standard for probing protein folding, cysteine accessibility, and distance

measurements via FRET.[1]

Scientific Principles & Mechanism[1][2][3][4][5]
2.1 The Chemical Mechanism: Michael Addition
The labeling reaction relies on the Michael addition of a protein thiolate anion (
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) to the

-unsaturated carbonyl system of the maleimide ring on the DDPM molecule.

Specificity Window: The reaction is highly chemoselective for thiols at pH 6.5–7.5.[2][3][4]

The pKa Factor: The sulfhydryl group on cysteine has a typical pKa of ~8.3. To react, it must

be deprotonated to the thiolate form (

).[1] However, at pH > 8.0, primary amines (Lysine N-terminus) become unprotonated and
can compete for the maleimide, reducing specificity.[1] Therefore, pH 7.0 is the "Goldilocks"
zone where thiol reactivity is kinetically favored over amines by a factor of ~1,000.

2.2 The Fluorogenic "Switch"
DDPM belongs to the coumarin family. Its fluorogenic nature is attributed to the Twisted

Intramolecular Charge Transfer (TICT) state and environmental sensitivity.

In Buffer (Quenched): The maleimide group and the phenyl linker have free rotation, and

water molecules quench the excited state non-radiatively.

Conjugated (Fluorescent): Upon reaction with a protein, the rotation is restricted, and the

fluorophore is often buried in a more hydrophobic environment (the protein surface or

interior). This suppresses non-radiative decay, resulting in strong blue-cyan fluorescence.[1]

Spectral Properties:

Excitation (

): ~380–390 nm[1]

Emission (

): ~460–470 nm[1]

Stokes Shift: Large (~80 nm), reducing self-quenching and scattering interference.[1]

Visualization of Reaction Pathways
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The following diagram illustrates the kinetic competition and the ideal reaction pathway for

DDPM labeling.
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Caption: Kinetic competition in DDPM labeling. The green path represents the target specific

reaction at neutral pH. Red and gray paths indicate off-target side reactions (amine labeling

and hydrolysis) favored at higher pH.[1]

Experimental Protocol: A Self-Validating System
This protocol is designed to be self-validating. The fluorogenic nature of DDPM allows you to

assess success visually before advanced quantification.

Phase 1: Preparation & Reduction
Objective: Ensure cysteines are accessible and reduced (free -SH) without interfering agents.

[1]

Buffer Selection: Prepare 20 mM HEPES or Phosphate buffer, pH 7.2, 150 mM NaCl.
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Critical: Avoid buffers with primary amines (Tris) if working near pH 8.0, though pH 7.2

minimizes this risk.[1]

Critical:NO reducing agents (DTT,

-ME) in the labeling buffer. They will react with DDPM immediately.

Protein Reduction (If needed):

Incubate protein with 100-fold molar excess of TCEP or DTT for 30 mins.[1]

Purification Step: You must remove DTT/

-ME via desalting column (e.g., PD-10) or dialysis.[1] TCEP is less reactive toward
maleimides but can still interfere; removal is recommended.[1]

Phase 2: Labeling Reaction
Objective: Covalent attachment of DDPM.

DDPM Stock: Dissolve DDPM in high-quality anhydrous DMSO or DMF to 10–20 mM.

Note: DDPM is insoluble in water.[1] Prepare fresh; maleimides hydrolyze in wet DMSO.

Mixing:

Dilute protein to 50–100

M in the reaction buffer.

Add DDPM stock dropwise while vortexing.[1]

Stoichiometry: Use a 10:1 to 20:1 molar excess of Dye:Protein.

Why? Maleimides hydrolyze over time; excess ensures the reaction kinetics favor protein

labeling before the dye degrades.

Incubation:

Incubate for 2 hours at Room Temperature (RT) or Overnight at 4°C in the dark.
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Visual Check (Self-Validation): The solution should develop a blue fluorescence under UV

light (365 nm) as the reaction proceeds.

Phase 3: Quenching & Purification
Objective: Stop the reaction and remove free dye.

Quenching: Add excess thiol (e.g., 10 mM Glutathione or

-ME) to consume remaining active maleimide.[1] This prevents non-specific reaction during
concentration.[1]

Purification:

Use Size Exclusion Chromatography (SEC) or extensive dialysis.[1]

Note: While DDPM is fluorogenic (low background), purification is mandatory for accurate

Degree of Labeling (DOL) calculation because the unreacted dye still has UV absorbance

(390 nm).

Data Analysis: Calculating Degree of Labeling (DOL)
To validate the stoichiometry of your conjugate, use the Beer-Lambert Law.[5]

Constants for DDPM:

(Extinction Coeff.[1][5][6][7] at 387 nm):

(Verify with specific vendor batch).[1]

(Correction Factor):

(DDPM absorbs slightly at 280 nm).[1]

Table 1: Calculation Steps
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Step Formula / Action Purpose

1. Measure Absorbance

Measure

(Protein) and

(Dye).[1]

Raw data collection.

2. Correct Protein Abs

Remove signal contribution of

the dye from the protein peak.

[1]

3. Dye Concentration
Molar concentration of bound

fluorophore.

4.[1] Protein Concentration

Molar concentration of protein

(use protein-specific

).[1]

5. Calculate DOL
Result: Moles of dye per mole

of protein.[1][5][7]

Interpretation: A DOL of 0.9–1.1 indicates successful mono-labeling (if targeting a single Cys).

[1]

Experimental Workflow Diagram
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Caption: Step-by-step decision tree for DDPM protein labeling. Note the critical "Desalt" step if

reducing agents are used, and the visual validation checkpoint.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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